Cas no 5682-78-0 (2-Cyclohexen-1-one, 3-(methylthio)-)

• Product Name: 2-Cyclohexen-1-one, 3-(methylthio)-
• CAS No: 5682-78-0
• MF: C₇H₁₀OS
• MW: 142.218700885773
• CID: 347740
• PubChem ID: 13231788
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-(methylthio)-
• 3-methylsulfanylcyclohex-2-en-1-one
• 3-(Methylsulfanyl)cyclohex-2-en-1-one
• SCHEMBL13741512
• 5682-78-0
• DTXSID00530534

• Inchi： 1S/C7H10OS/c1-9-7-4-2-3-6(8)5-7/h5H,2-4H2,1H3
• InChI Key： NHGGSAVXVJJIOG-UHFFFAOYSA-N
• SMILES： S(C)C1=CC(CCC1)=O

Computed Properties

• Exact Mass: 142.0453
• Monoisotopic Mass: 142.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones